Cas no 125606-87-3 (2-Azetidinone,3-(1-methylethyl)-4-(1-methylpropyl)-(9CI))

• Product Name: 2-Azetidinone,3-(1-methylethyl)-4-(1-methylpropyl)-(9CI)
• CAS No: 125606-87-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 896967
• Update Time: 2025-04-19

2-Azetidinone,3-(1-methylethyl)-4-(1-methylpropyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,3-(1-methylethyl)-4-(1-methylpropyl)-(9CI)

• Inchi： 1S/C10H19NO/c1-5-7(4)9-8(6(2)3)10(12)11-9/h6-9H,5H2,1-4H3,(H,11,12)
• InChI Key： ANKXEFYATKETGG-UHFFFAOYSA-N
• SMILES： N1C(C(CC)C)C(C(C)C)C1=O

Computed Properties

• Exact Mass: 169.14677
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 393
• XLogP3: nothing

Experimental Properties

• PSA: 29.1